Cas no 127-95-7 (Potassium hydrogen oxalate)

Potassium hydrogen oxalate (KHC₂O₄) is a white crystalline compound with applications in analytical chemistry and as a reducing agent. It is commonly used in standardizing solutions of potassium permanganate (KMnO₄) due to its well-defined stoichiometry in redox reactions. The compound exhibits high purity and stability, making it suitable for precise titrimetric analyses. Additionally, it serves as a primary standard in volumetric analysis, ensuring accurate and reproducible results. Its solubility in water and consistent reactivity further enhance its utility in laboratory settings. Potassium hydrogen oxalate is also employed in metal cleaning and textile processing, leveraging its chelating and reducing properties. Proper handling is advised due to its mild acidity.
Potassium hydrogen oxalate structure
Potassium hydrogen oxalate structure
Product Name:Potassium hydrogen oxalate
CAS No:127-95-7
MF:C2HKO4
MW:128.1252
MDL:MFCD00036407
CID:36197
PubChem ID:23662386
Update Time:2025-05-20

Potassium hydrogen oxalate Chemical and Physical Properties

Names and Identifiers

    • potassium hydrogen oxalate
    • ethanedioic acid monopotassium salt
    • Oxalic acid monopotassium salt
    • POTASSIUM ACID OXALATE
    • POTASSIUM BINOXALATE
    • POTASSIUM BIOXALATE
    • POTASSIUM OXALATE
    • essentialsaltoflemon
    • Ethanedioiacid,monopotassiumsalt
    • kleesalz
    • monopotassiumethanedioate
    • monopotassiumoxalate
    • potassiumbinoxalate,anhydrous
    • potassiumoxalate(khc2o4)
    • potassiumsaltofsorrel
    • salacetosella
    • saltofsorrel
    • sorrelsalt
    • POTASSIUMBINOXALATE,ANHYDROUS,REAGENT
    • Oxalic acid hydrogen 1-potassium salt
    • POTASSIUM HYDROGEN OXALATE EXTRA PURE
    • potassium,2-hydroxy-2-oxoacetate
    • PotassiuM binoxalat
    • 草酸氢钾
    • Sorrel salt
    • Sal Acetosella
    • Salt of sorrel
    • Kleesalz [German]
    • Monopotassium oxalate
    • Potassium quadroxalate
    • Potassium carboxyformate
    • Essential salt of lemon
    • Potassium salt of sorrel
    • Potassium oxalate (KHC2O4)
    • Oxalic acid, monopotassium salt
    • Ethanedioic acid, monopotassium salt
    • Ethanedioic acid, potassium salt (1:1)
    • L3W2519LG2
    • C2HKO4
    • monopotassiumoxal
    • EINECS 204-873-0
    • HY-W115775
    • DTXSID6059572
    • POTASSIUM BINOXALATE [MI]
    • AKOS027382595
    • EC 204-873-0
    • Potassium binoxylate
    • potassium;2-hydroxy-2-oxoacetate
    • NS00078118
    • UNII-L3W2519LG2
    • JMTCDHVHZSGGJA-UHFFFAOYSA-M
    • HSDB 671
    • 127-95-7
    • CS-0198035
    • Q906025
    • Potassium hydrogen oxalate
    • MDL: MFCD00036407
    • Inchi: 1S/C2H2O4.K/c3-1(4)2(5)6;/h(H,3,4)(H,5,6);/q;+1/p-1
    • InChI Key: JMTCDHVHZSGGJA-UHFFFAOYSA-M
    • SMILES: [K+].[O-]C(C(=O)O[H])=O

Computed Properties

  • Exact Mass: 127.95100
  • Monoisotopic Mass: 127.951
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 87.7
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.4
  • Surface Charge: 0

Experimental Properties

  • Color/Form: Colorless crystal
  • Melting Point: Decomposes
  • Boiling Point: 365.1 °C at 760 mmHg
  • Flash Point: 188.8 °C
  • Stability/Shelf Life: Stable.
  • PSA: 77.43000
  • LogP: -2.17910
  • Sensitiveness: Sensitive to humidity
  • Solubility: Soluble in water.
  • Vapor Pressure: No data available

Potassium hydrogen oxalate Pricemore >>

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Potassium hydrogen oxalate Production Method

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Suzhou Senfeida Chemical Co., Ltd
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(CAS:127-95-7)Potassium binoxalate
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Purity:99.9%
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:127-95-7)Potassium binoxalate
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Purity:99%
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Potassium hydrogen oxalate Related Literature

Additional information on Potassium hydrogen oxalate

Potassium Hydrogen Oxalate: A Comprehensive Overview

Potassium hydrogen oxalate, also known as potassium acid oxalate, is a chemical compound with the CAS number 127-95-7. This compound is widely recognized in various fields, including chemistry, agriculture, and material science. Its chemical formula is C2H3KO4, and it exists as a white crystalline solid with a slightly acidic taste. The compound is soluble in water and has a molecular weight of 184.23 g/mol.

The synthesis of potassium hydrogen oxalate typically involves the reaction of potassium hydroxide with oxalic acid. This process yields a stable compound that is widely used in industrial applications. Recent studies have highlighted its potential in enhancing the efficiency of certain chemical reactions, particularly in the production of advanced materials such as graphene oxide and other carbon-based nanomaterials.

In terms of physical properties, potassium hydrogen oxalate exhibits a melting point of approximately 100°C and a boiling point of around 300°C under standard conditions. Its solubility in water makes it an ideal candidate for use in aqueous-based chemical processes. Researchers have also explored its role as a precursor in the synthesis of metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage and catalysis.

The compound's chemical stability has been a subject of extensive research, particularly in the context of its use in agricultural applications. Studies have shown that potassium hydrogen oxalate can act as a growth enhancer for certain crops by providing essential nutrients to the soil. This application has gained traction due to the increasing demand for sustainable agricultural practices.

Recent advancements in nanotechnology have further expanded the scope of potassium hydrogen oxalate. Scientists have discovered its ability to facilitate the controlled synthesis of nanoparticles, which are critical components in electronic devices, sensors, and drug delivery systems. The compound's role in these cutting-edge technologies underscores its versatility and importance in modern science.

In conclusion, potassium hydrogen oxalate (CAS No. 127-95-7) is a multifaceted compound with applications spanning across various industries. Its unique properties and recent research breakthroughs position it as a key player in both traditional and emerging fields. As scientific understanding continues to evolve, the potential uses of this compound are expected to grow further, making it an essential component in future technological advancements.

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Suzhou Senfeida Chemical Co., Ltd
(CAS:127-95-7)Potassium binoxalate
sfd2662
Purity:99.9%
Quantity:200kg
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:127-95-7)Potassium binoxalate
LE9228;LE1705488
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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